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Compound of Interest

Compound Name: 1H-Pyrazole-3,5-dimethanamine
CAS No.: 144693-57-2
Cat. No.: B121837
Get Quote
. J

Technical Guide: 1H-Pyrazole-3,5-
dimethanamine

CAS Registry Number: 144693-57-2 Molecular Formula: C

N

N

Molecular Weight: 126.16 g/mol [1][2]

Executive Summary

1H-Pyrazole-3,5-dimethanamine is a bifunctional heterocyclic building block characterized by
a pyrazole core flanked by two primary aminomethyl groups at the 3 and 5 positions.[1][2]
Unlike its parent compound (pyrazole) or simple alkyl derivatives, this molecule possesses a
unique "binucleating” coordination geometry. The flexibility of the methylene spacers allows the
two primary amine arms to chelate distinct metal centers, making it a critical ligand in the
design of bioinorganic models (e.g., dicopper enzymes) and metal-organic frameworks (MOFs).

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b121837#bc-rfq
https://patents.google.com/patent/US6218418B1/en
https://patents.google.com/patent/US5616723A/en
https://www.benchchem.com/product/b121837/docs?utm_src=pdf-body#1h-pyrazole-3-5-dimethanamine-molecular-structure
https://patents.google.com/patent/US6218418B1/en
https://patents.google.com/patent/US5616723A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121837?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

In medicinal chemistry, the molecule serves as a hydrophilic scaffold for kinase inhibitors,
offering three hydrogen-bond donor sites and high water solubility compared to aryl-substituted
pyrazoles.[2]

Molecular Architecture & Electronic Properties|2]
Tautomerism and Symmetry

The molecule exhibits annular tautomerism typical of N-unsubstituted pyrazoles.[1][2] In
solution, the proton on the ring nitrogen oscillates between N1 and N2. Because the
substituents at positions 3 and 5 are identical (-CH

NH
), the tautomers are degenerate (identical in energy and structure), resulting in effective

symmetry on the NMR timescale.

Acid-Base Profile

The molecule contains three basic nitrogen centers with distinct pKa values:
e Primary Amines (-CH
NH
): pKa
9.0-9.5. These are the primary protonation sites in neutral aqueous solution.[2]
e Pyrazole Ring (N2): pKa
2.5 (conjugate acid). The pyrazole ring is a weak base.[2]
e Pyrazole Ring (N1-H): pKa

14.0. The ring NH is weakly acidic and can be deprotonated by strong bases (NaH, KOtBu)
to form the pyrazolate anion, a potent bridging ligand.

Coordination Modes

The ligand (denoted as H-bampz) is versatile. Upon deprotonation to bampz
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, it acts as an anionic bridging ligand.[2] The typical coordination mode involves the pyrazolate
bridging two metal ions, while the pendant amino arms chelate to the metals, forming two fused
5- or 6-membered chelate rings.[2]

Binuclear Complex [M2(bampz)2]
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Figure 1: Schematic of the bridging coordination mode of the deprotonated ligand.

Synthetic Protocols

The synthesis of 1H-Pyrazole-3,5-dimethanamine is not trivial due to the high polarity of the
product and potential for over-alkylation.[1][2] The most robust route proceeds from 3,5-
dimethylpyrazole via oxidation and functional group interconversion.[2]

Protocol A: The "Oxidation-Reduction" Pathway

Best for: High purity and scalability (Gram scale).

Step 1: Oxidation to 3,5-Pyrazoledicarboxylic Acid[2]
e Reagents: 3,5-Dimethylpyrazole, KMnO

, Water.
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e Procedure: Reflux 3,5-dimethylpyrazole with excess aqueous KMnO

for 4—6 hours. Filter MnO

.[2] Acidify filtrate with HCI to precipitate the dicarboxylic acid.[2]
e Yield: ~70-80%.[1][2][3]
Step 2: Esterification
o Reagents: 3,5-Pyrazoledicarboxylic acid, EtOH, H

SO

(cat).

e Procedure: Reflux in absolute ethanol with catalytic sulfuric acid (Fischer esterification) for
12 hours. Neutralize and extract.[3][4]

e Product: Diethyl 1H-pyrazole-3,5-dicarboxylate.[1][2]

Step 3: Reduction to Diol

o Reagents: Diethyl ester, LIAIH

, THF (anhydrous).
e Procedure: Add ester solution dropwise to LiAIH
suspension in THF at 0°C. Reflux for 2 hours. Quench carefully (Fieser method).

e Product: 1H-Pyrazole-3,5-diyldimethanol.[1][2]

Step 4: Amination (Via Azide)
o Sub-step 4a (Activation): React diol with Thionyl Chloride (SOCI

) or Methanesulfonyl Chloride (MsCI) to generate the bis-electrophile.

e Sub-step 4b (Azidation): Treat with NaN

in DMF at 60°C to form 3,5-bis(azidomethyl)pyrazole.
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e Sub-step 4c (Reduction): Hydrogenation (H
, Pd/C) or Staudinger reaction (PPh
, then H
0) yields the diamine.

 Purification: Isolate as the dihydrochloride salt by adding HCI/Ether.[2]
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Figure 2: Synthetic route from dimethylpyrazole to the target dimethanamine.

Spectroscopic Characterization

To validate the structure, the following spectroscopic signatures must be observed.
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Nuclear Magnetic Resonance (NMR)

Solvent: D

O or DMSO-d

(for salt form).

Shift (
Nucleus Multiplicity Assignment Notes
ppm)
Characteristic
H 6.20 - 6.30 Singlet (1H) Pyrazole C4-H aromatic signal.
[11[2]
-CH Shifts downfield
H 4.05-4.15 Singlet (4H) NH (~4.[1][2]2) if
protonated (salt).
Equivalent due to
c ~148.0 Quaternary C3/C5 )
tautomerism.
c ~105.0 Methine C4
-CH
~36.0 Methylene
C Y -NH

Mass Spectrometry[1]
e ESI-MS (Positive Mode): m/z = 127.1 [M+H]

o Fragmentation: Loss of NH

(17 Da) is a common fragmentation pathway.

Functional Applications
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Bioinorganic Modeling

The primary utility of 1H-Pyrazole-3,5-dimethanamine lies in its ability to model the active
sites of metalloenzymes.[1][2]

« Hemocyanin Models: The ligand binds two Cu(ll) ions in close proximity (3.5 — 4.0 A),
mimicking the O

-binding site of hemocyanin.

e Mechanism: The pyrazolate bridge mediates strong antiferromagnetic coupling between the
metal centers, a property extensively studied in magnetochemistry.

Pharmaceutical Scaffold

In drug discovery, this molecule acts as a hydrophilic replacement for 3,5-diarylpyrazoles.

» Kinase Inhibition: The primary amines can form hydrogen bonds with the hinge region or the
ribose-binding pocket of ATP-binding sites.[1][2]

» Solubility: The aliphatic amine tails significantly improve the water solubility (logP < 0)
compared to lipophilic analogues, addressing poor bioavailability issues in early-stage hits.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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